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Compound of Interest

Compound Name: Propyl stearate

Cat. No.: B1217370 Get Quote

Propyl stearate, the ester formed from the condensation of stearic acid and propanol, is a

compound of interest in various fields, including cosmetics, lubricants, and phase change

materials.[1][2] A thorough understanding of its physical properties, particularly its melting and

boiling points, is crucial for its application and development in these areas. This technical guide

provides a detailed analysis of the melting and boiling point data for propyl stearate, along

with the experimental methodologies used for their determination.

Physicochemical Data of Propyl Stearate
The melting and boiling points are fundamental physical constants that provide insight into the

intermolecular forces and thermal behavior of a substance. For propyl stearate, these values

are well-documented.

Property Value Conditions

Melting Point 28.9°C -

Boiling Point 375.8°C at 760 mmHg

Experimental Protocols for Determination of Melting
and Boiling Points
The determination of the melting and boiling points of propyl stearate is achieved through

established laboratory techniques. These methods are designed to ensure accuracy and
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reproducibility.

1. Melting Point Determination using a Capillary Tube Method

This method is a common and reliable technique for determining the melting point of a solid

crystalline substance like propyl stearate.

Sample Preparation: A small amount of dry, powdered propyl stearate is packed into a thin-

walled capillary tube, sealed at one end, to a height of about 2-3 mm. The tube is then

tapped gently to ensure the sample is tightly packed at the bottom.

Apparatus: A melting point apparatus, such as a Mel-Temp or a Thiele tube, is used. The

capillary tube is placed in the heating block or oil bath of the apparatus, adjacent to a

calibrated thermometer.

Procedure:

The sample is heated at a steady and slow rate, typically 1-2°C per minute, to ensure

thermal equilibrium between the sample, the heating medium, and the thermometer.

The temperature at which the first drop of liquid appears is recorded as the onset of

melting.

The temperature at which the last crystal of the solid melts is recorded as the completion

of melting.

The melting point is reported as a range between these two temperatures. For a pure

substance, this range is typically narrow.

Calibration: The accuracy of the thermometer in the apparatus is periodically checked using

standard compounds with known, sharp melting points.

2. Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.
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Apparatus: A distillation setup is typically employed, consisting of a boiling flask, a

condenser, a thermometer, and a receiving flask.

Procedure:

A sample of propyl stearate is placed in the boiling flask along with a few boiling chips to

ensure smooth boiling.

The thermometer is positioned so that the top of the bulb is level with the side arm of the

distillation flask leading to the condenser. This ensures that the recorded temperature is

that of the vapor in equilibrium with the boiling liquid.

The liquid is heated, and as it boils, the vapor travels into the condenser where it cools

and liquefies, dripping into the receiving flask.

The temperature is recorded when it becomes constant. This stable temperature is the

boiling point of the substance at the prevailing atmospheric pressure.

Pressure Correction: Since the boiling point is dependent on the atmospheric pressure, it is

often corrected to the standard pressure of 760 mmHg.

Workflow for Physical Property Determination
The logical flow of experiments to determine the melting and boiling points of propyl stearate
is illustrated below.
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Experimental Workflow for Melting and Boiling Point Determination of Propyl Stearate
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Place in Melting Point Apparatus

Heat Slowly (1-2°C/min)

Record Melting Range

Compile Melting and Boiling Point Data
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Record Stable Vapor Temperature

Correct for Atmospheric Pressure
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Caption: Workflow for the determination of propyl stearate's melting and boiling points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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